Cas no 5615-94-1 (Butanedinitrile, amino-)
Butanedinitrile, amino- structure
Product Name:Butanedinitrile, amino-
CAS No:5615-94-1
MF:C4H5N3
MW:95.1025998592377
CID:1601878
Update Time:2024-09-11
Butanedinitrile, amino- Chemical and Physical Properties
Names and Identifiers
-
- Butanedinitrile, amino-
- aspartic acid dinitrile
- Butanedinitrile, 2-amino-
-
- Inchi： 1S/C4H5N3/c5-2-1-4(7)3-6/h4H,1,7H2
- InChI Key： VKLBVSAOSBIXST-UHFFFAOYSA-N
- SMILES： C(#N)C(N)CC#N
Computed Properties
- Exact Mass: 95.04845
Experimental Properties
- Density: 1.113±0.06 g/cm3(Predicted)
- Boiling Point: 319.4±27.0 °C(Predicted)
- PSA: 73.6
- pka: 2.40±0.33(Predicted)
Butanedinitrile, amino- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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